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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

Introduction

Prometryn is a selective triazine herbicide used to control annual grasses and broadleaf

weeds in various crops. Accurate and reliable quantitative analysis of prometryn residues in

environmental and agricultural samples is crucial for regulatory compliance and food safety.

The preparation of precise and accurate standard solutions is a fundamental prerequisite for

achieving high-quality analytical results in chromatographic techniques such as Gas

Chromatography (GC) and Liquid Chromatography (LC). This document provides a detailed

protocol for the preparation of prometryn standard solutions, intended for researchers,

scientists, and professionals in drug development and analytical testing.
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Reagent/Material Grade Supplier Example

Prometryn Analytical Standard PESTANAL®, neat Sigma-Aldrich

Methanol HPLC Grade Fisher Scientific

Acetonitrile HPLC Grade Fisher Scientific

Deionized Water Type 1 Millipore

Volumetric flasks (10 mL, 25

mL, 50 mL, 100 mL)
Class A VWR

Pipettes (various volumes) Calibrated Eppendorf

Analytical balance 0.01 mg readability Mettler Toledo

Syringe filters (0.22 µm) PTFE Pall Corporation

Amber glass vials with PTFE-

lined caps
Agilent Technologies

Physicochemical Properties of Prometryn
Property Value Reference

Chemical Formula C₁₀H₁₉N₅S

Molecular Weight 241.36 g/mol

Appearance Colorless, crystalline solid [1]

Melting Point 118-120 °C [1]

Solubility in Methanol 160 g/L at 20 °C [2]

Solubility in Water 48 mg/L at 20 °C [1]
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This protocol describes the preparation of a primary stock solution of prometryn at a

concentration of 1 mg/mL.

Preparation: Allow the prometryn analytical standard to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of the prometryn analytical standard onto

a weighing paper using a calibrated analytical balance. Record the exact weight.

Dissolution: Carefully transfer the weighed prometryn into a 10 mL Class A volumetric flask.

Solubilization: Add approximately 7 mL of HPLC grade methanol to the volumetric flask.

Gently swirl the flask to dissolve the prometryn completely. If necessary, use a sonicator for

a few minutes to ensure complete dissolution.

Volume Adjustment: Once the prometryn is completely dissolved, bring the flask to the 10

mL mark with HPLC grade methanol.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Transfer and Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined

cap. Label the vial clearly with the compound name, concentration, solvent, preparation date,

and initials of the preparer. Store the stock solution in a refrigerator at 2-8°C.[3] This stock

solution should be replaced every four months.[4] For longer-term storage, aliquots can be

stored at -20°C for up to one month or -80°C for up to six months.[5]

Protocol 2: Preparation of Intermediate and Working
Standard Solutions via Serial Dilution
This protocol outlines the preparation of intermediate and working standard solutions from the

1 mg/mL stock solution using serial dilutions.

Preparation of a 10 µg/mL Intermediate Standard Solution:

Pipetting: Using a calibrated pipette, transfer 1 mL of the 1 mg/mL prometryn stock solution

into a 100 mL Class A volumetric flask.
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Dilution: Dilute to the 100 mL mark with HPLC grade methanol.

Homogenization: Cap the flask and invert it several times to ensure thorough mixing.

Storage: Transfer the intermediate standard solution to a labeled amber glass vial and store

under the same conditions as the stock solution. This solution should also be replaced every

four months.[4]

Preparation of Calibration Curve Working Standards:

Calibration standards are typically prepared in a solvent mixture that is compatible with the

initial mobile phase of the chromatographic analysis (e.g., 50:50 methanol/water for LC-

MS/MS).[4]

Serial Dilution Scheme: A series of working standards can be prepared from the 10 µg/mL

intermediate standard solution. The following table provides an example of a serial dilution

scheme.

Target
Concentration
(ng/mL)

Volume of 10
µg/mL Standard
(µL)

Final Volume (mL) Diluent

500 500 10 50:50 Methanol/Water

250 250 10 50:50 Methanol/Water

100 100 10 50:50 Methanol/Water

25 25 10 50:50 Methanol/Water

5 5 10 50:50 Methanol/Water

Preparation: For each working standard, pipette the calculated volume of the 10 µg/mL

intermediate standard into a labeled volumetric flask of the appropriate size.

Dilution: Add the diluent (e.g., 50:50 methanol/water) to the mark.

Homogenization: Cap and invert the flask multiple times to ensure a homogeneous solution.
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Storage: Transfer the working standards to individual labeled amber glass vials. These

calibration standards should be replaced every four months or sooner.[4]

Data Presentation
Summary of Standard Solution Preparation and Storage

Solution Type Concentration
Solvent/Diluen
t

Storage
Temperature

Stability

Stock Solution 1 mg/mL Methanol 2-8°C 4 months[4]

Stock Solution

(Long-term)
1 mg/mL Methanol -20°C / -80°C

1 month / 6

months[5]

Intermediate

Standard
10 µg/mL Methanol 2-8°C 4 months[4]

Working

Standards
5 - 500 ng/mL

50:50

Methanol/Water
2-8°C 4 months[4]

Visualizations
Workflow for Preparation of Prometryn Standard
Solutions

Stock Solution Preparation Intermediate Standard Preparation Working Standards Preparation (Serial Dilution)

Weigh ~10 mg
Prometryn Standard

Dissolve in Methanol
in 10 mL Volumetric Flask 1 mg/mL Stock Solution Dilute 1 mL of Stock

to 100 mL with Methanol
1 mL 10 µg/mL

Intermediate Standard
Serially Dilute Intermediate
with 50:50 Methanol/Water

Aliquot Calibration Standards
(e.g., 5-500 ng/mL)
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Caption: Workflow for Prometryn Standard Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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